Cas no 3002453-98-4 ((6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol)

• Product Name: (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol
• CAS No: 3002453-98-4
• MF: C₁₅H₁₄BrFO
• MW: 309.173467159271
• CID: 6797117
• PubChem ID: 171366606
• Update Time: 2025-05-03

(6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol
• 3002453-98-4
• (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol

• Inchi： 1S/C15H14BrFO/c1-9-3-6-11(7-4-9)15(18)13-12(16)8-5-10(2)14(13)17/h3-8,15,18H,1-2H3
• InChI Key： GVFSEWDKEYVTOR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C(C1C=CC(C)=CC=1)O)F

Computed Properties

• Exact Mass: 308.02121g/mol
• Monoisotopic Mass: 308.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.7±37.0 °C(Predicted)
• pka: 13.06±0.20(Predicted)

Additional information on (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol

Introduction to (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol and Its Significance in Modern Chemical Research

(6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol, with the CAS number 3002453-98-4, is a compound of considerable interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, characterized by its unique aromatic structure and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents and advanced material science. The presence of both bromo and fluoro substituents, along with a methyl group, makes it a versatile intermediate for further chemical modifications, enabling researchers to explore a wide range of molecular architectures.

The compound's structure is a result of careful selection of substituents that enhance its reactivity and compatibility with various synthetic pathways. The 6-bromo-2-fluoro-3-methylphenyl moiety provides a stable aromatic core, while the p-tolyl group introduces additional functionality that can be exploited in cross-coupling reactions, hydrogen bonding interactions, and other chemical transformations. This combination makes (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol an attractive candidate for use in the synthesis of complex molecules.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom in this compound not only contributes to its stability but also influences its electronic properties, making it suitable for applications in liquid crystals, organic electronics, and pharmaceuticals. The bromo group, on the other hand, serves as a convenient handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol is its potential use as a building block in drug discovery. The compound's aromatic system can be integrated into larger molecular frameworks to create novel pharmacophores with specific biological activities. For instance, researchers have explored its utility in the synthesis of kinase inhibitors, where the presence of both bromo and fluoro groups allows for precise tuning of binding affinities and selectivity. Additionally, the methanol moiety can serve as a point of attachment for various pharmacophoric groups, enabling the construction of diverse drug candidates.

The synthesis of (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol involves a series of well-established organic reactions that highlight its synthetic accessibility. Starting from commercially available precursors, such as 2-fluorobenzaldehyde and 4-bromotoluene, the compound can be synthesized through condensation reactions followed by bromination and methylation steps. This straightforward synthetic route underscores its feasibility as a starting material for further chemical exploration.

Recent advances in computational chemistry have also contributed to our understanding of (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol's reactivity and properties. Molecular modeling studies have revealed insights into its electronic structure and potential interactions with biological targets. These computational insights are complemented by experimental data obtained through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. Together, these approaches provide a comprehensive picture of the compound's behavior both in vitro and in silico.

The pharmaceutical industry has been particularly keen on exploring fluorinated aromatic compounds due to their favorable pharmacokinetic properties. The ability to modulate metabolic pathways through fluorine substitution has led to the development of several blockbuster drugs that exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol fits into this broader trend by offering a versatile scaffold for designing next-generation therapeutics.

In addition to its pharmaceutical applications, (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol has shown promise in materials science. Its aromatic structure and functional groups make it an excellent candidate for use in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other advanced electronic devices. The compound's ability to form stable radicals and participate in electron transport processes further enhances its utility in these applications.

The growing body of research on (6-Bromo-2-fluoro-3-methylphenyl)(p-tolyl)methanol underscores its importance as both a synthetic intermediate and a functional material. As our understanding of its properties continues to expand, new applications are likely to emerge, driving further innovation in chemical biology and materials science. The compound's unique combination of structural features positions it as a valuable tool for researchers seeking to push the boundaries of molecular design.